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Introduction
Europium-doped Strontium Iodide (SrI₂:Eu) is an inorganic scintillator crystal that has garnered

significant attention for its potential to advance medical imaging modalities such as Single

Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET).

Its primary advantages lie in its exceptionally high light yield and superior energy resolution,

which surpass those of traditional scintillators like Thallium-doped Sodium Iodide (NaI(Tl)).[1][2]

[3] These characteristics allow for more precise detection of gamma rays, leading to improved

image quality and potentially lower required doses of radiopharmaceuticals. Furthermore,

SrI₂:Eu lacks the intrinsic radioactivity found in other high-performance scintillators like

Lanthanum Bromide (LaBr₃:Ce), making it a safer alternative.[2]

This document provides a comprehensive overview of the properties of SrI₂:Eu, protocols for its

handling and integration into detector systems, and guidelines for its application in SPECT and

PET imaging.

Scintillator Properties and Performance
The performance of a scintillator is critical to the overall quality of a medical imaging system.

SrI₂:Eu exhibits several key properties that make it an excellent candidate for high-resolution

gamma-ray spectroscopy and imaging.
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Quantitative Data Summary
The following table summarizes the key performance metrics of SrI₂:Eu and provides a

comparison with other commonly used scintillator materials.

Property
SrI₂:Eu (Europium-
doped Strontium
Iodide)

NaI(Tl) (Thallium-
doped Sodium
Iodide)

LaBr₃:Ce (Cerium-
doped Lanthanum
Bromide)

Light Yield

(photons/MeV)

80,000 - 120,000[2][4]

[5][6]
~38,000 ~60,000[1]

Energy Resolution (%

@ 662 keV)

< 3% (as low as 2.6%)

[4][5][7]
6.5% - 7%[6][8] < 3%[3]

Primary Decay Time

(µs)
~1.2[9][10] ~0.23[11] ~0.016 - 0.03[1]

Density (g/cm³) 4.55 - 4.6[2][4][12] 3.67[13] 5.08

Effective Atomic

Number (Zeff)
~49[4][5][14] 51 47

Peak Emission (nm) ~435[4][6][10] 415 380

Hygroscopic Yes[4][9] Yes Yes

Intrinsic Radioactivity No[2][15] No
Yes (¹³⁸La, α emitters)

[2]

Key Advantages of SrI₂:Eu
Superior Energy Resolution: The outstanding energy resolution of SrI₂:Eu allows for better

discrimination between gamma rays of different energies. This is crucial for rejecting

scattered photons, which improves image contrast and quantitative accuracy in SPECT.[13]

Extremely High Light Output: The high photon yield contributes directly to the excellent

energy resolution and allows for more precise signal measurements.[5][13]

Excellent Light Yield Proportionality: SrI₂:Eu demonstrates a highly linear response over a

wide range of gamma-ray energies, which is essential for accurate energy spectroscopy.[6]
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[7]

Absence of Intrinsic Background: Unlike LaBr₃:Ce, SrI₂:Eu has no natural radioactive

isotopes, resulting in a lower background signal and improved detection limits for low-activity

sources.[2][15]

The primary trade-off for these benefits is a relatively slow decay time, which can limit its use in

applications requiring very high count rates. However, for many SPECT applications, this is not

a significant constraint.[16]

Experimental Protocols
Proper handling and integration of SrI₂:Eu crystals are paramount to achieving optimal detector

performance due to their hygroscopic nature.

Protocol 1: Handling and Storage of Hygroscopic
SrI₂:Eu Crystals
Objective: To prevent hydration and degradation of the SrI₂:Eu scintillator crystal.

Materials:

Nitrogen-purged glovebox or a dry box with low humidity (<1%).

SrI₂:Eu crystal.

Hermetically sealed container for storage.

Lint-free gloves and wipes.

Procedure:

Acclimatization: If the crystal packaging is moved between environments with a temperature

difference greater than 5°C, allow the package to equilibrate to room temperature for several

hours before opening. This prevents thermal shock, which can fracture the crystal.[14]

Unpacking: Perform all handling of the bare crystal inside a glovebox or dry box.
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Handling: Always wear lint-free gloves when handling the crystal to avoid contamination from

skin oils and moisture.

Inspection: Visually inspect the crystal for any signs of mechanical damage or surface

degradation (e.g., yellowing, which can indicate hydration).

Storage: Store the crystal in a hermetically sealed container within a dry, dark environment. If

not in a sealed container, the crystal must be kept in a desiccator or a controlled low-

humidity environment.

Protocol 2: Detector Assembly - Coupling SrI₂:Eu to a
Photodetector
Objective: To optically couple the SrI₂:Eu crystal to a photodetector (e.g., Photomultiplier Tube -

PMT) and encase it in a hermetically sealed housing.

Materials:

SrI₂:Eu crystal.

Photodetector (PMT, APD, or SiPM).

Optical coupling grease (e.g., silicone-based, with a refractive index matched to the crystal

and detector window).

Reflective material (e.g., Teflon tape).

Hermetically sealable canister (e.g., aluminum with a quartz or BK7 glass optical window).[9]

[17]

Epoxy or other sealant for hermetic sealing.

Assembly to be performed in a low-humidity environment.

Procedure:

Surface Preparation: Ensure the crystal surface and the photodetector window are clean and

free of dust or residue.
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Applying Optical Coupling: Apply a thin, uniform layer of optical coupling grease to the face

of the photodetector. Avoid introducing air bubbles.

Crystal Placement: Gently place the SrI₂:Eu crystal onto the greased surface of the

photodetector, applying light pressure to ensure a good optical bond and to squeeze out any

excess grease or trapped air.

Reflector Wrapping: Wrap the sides of the crystal with several layers of reflective material,

such as Teflon tape. This maximizes the light collected by the photodetector.[9]

Housing Assembly: Carefully place the crystal-photodetector assembly into the hermetically

sealed canister. Ensure the crystal is optically coupled to the canister's window if that is part

of the design.

Hermetic Sealing: Seal the canister according to the manufacturer's instructions, typically

using an epoxy or O-ring assembly. This step is critical to protect the hygroscopic crystal

from moisture.[9][14]

Curing and Testing: Allow the sealant to cure completely. Test the assembly for light leaks by

operating it in pulse mode and observing the signal on an oscilloscope while turning room

lights on and off.[14]
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Protocol 3: Basic SPECT Imaging with a Phantom
Objective: To acquire and reconstruct a SPECT image using a SrI₂:Eu-based gamma camera

to evaluate system performance.
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Materials:

SPECT system equipped with an SrI₂:Eu detector.

Jaszczak or similar SPECT performance phantom.[4]

Radiopharmaceutical (e.g., ⁹⁹ᵐTc-pertechnetate).

Image reconstruction software.

Procedure:

Phantom Preparation: Fill the SPECT phantom with a uniform solution of the

radiopharmaceutical (e.g., ⁹⁹ᵐTc) as per the phantom's manual. Ensure thorough mixing to

achieve uniform activity.

System Calibration:

Energy Peaking: Perform daily energy peaking to ensure the 20% energy window is

centered on the 140 keV photopeak of ⁹⁹ᵐTc.[4]

Uniformity Check: Acquire a high-count (5-15 million counts) flood image to verify detector

uniformity.[4]

Center of Rotation (COR): Perform a COR calibration monthly or as per manufacturer

specifications to ensure accurate image reconstruction.[4]

Image Acquisition:

Place the phantom at the center of the field of view (FOV).

Set the acquisition parameters:

Matrix Size: 128x128.

Rotation: 360 degrees.

Projections: 120 views.
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Counts: Acquire a total of at least 20-30 million counts over all projections for good

statistics.

Image Reconstruction:

Use an iterative reconstruction algorithm such as Ordered Subsets Expectation

Maximization (OSEM), which is standard for modern SPECT.[5][16]

Apply corrections for attenuation, scatter, and the detector's point spread function

(resolution recovery).[16] These corrections are crucial for quantitative accuracy.

Image Analysis:

Visually inspect the reconstructed images for uniformity, artifacts, and the ability to resolve

the phantom's features (rods and spheres).

Quantitatively assess image quality metrics such as spatial resolution, contrast, and

signal-to-noise ratio.
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Signal Processing Considerations
The relatively long decay time of SrI₂:Eu requires specific considerations in the signal

processing chain to achieve the best possible energy resolution.

SrI2:Eu Detector

Preamplifier

Charge Pulse

Shaping Amplifier

Voltage Step

ADC / MCA

Shaped Pulse

Computer

Digital Spectrum

Click to download full resolution via product page

Protocol 4: Optimizing Signal Processing Parameters
Objective: To determine the optimal shaping time for a spectroscopy amplifier to maximize the

energy resolution of a SrI₂:Eu detector.

Materials:

SrI₂:Eu detector assembly.
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High-voltage power supply.

Preamplifier.

Spectroscopy (shaping) amplifier with adjustable shaping times.

Multichannel Analyzer (MCA) or digital signal processor.

Gamma source (e.g., ¹³⁷Cs).

Procedure:

System Setup: Connect the components as shown in the signal processing chain diagram.

Power on the system and allow it to stabilize.

Set Initial Parameters:

Set the amplifier gain so the 662 keV photopeak from the ¹³⁷Cs source is in the upper third

of the MCA spectrum.

Start with a shaping time appropriate for the scintillator's decay time. For SrI₂:Eu (~1.2 µs

decay), a starting shaping time of 4-8 µs is recommended.[10]

Acquire Spectra:

For a given shaping time, acquire a spectrum long enough to obtain a well-defined 662

keV photopeak (e.g., >10,000 counts in the peak).

Record the Full Width at Half Maximum (FWHM) of the photopeak and its centroid

position.

Vary Shaping Time:

Increment the shaping time (e.g., in steps of 1-2 µs).

Repeat step 3 for each shaping time setting.

Data Analysis:
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Calculate the energy resolution for each spectrum using the formula: Resolution (%) =

(FWHM / Centroid) * 100.

Plot the energy resolution (%) as a function of the shaping time.

The optimal shaping time is the value that yields the lowest energy resolution (the

minimum point on the curve). This setting represents the best compromise between

collecting the full scintillation light signal and minimizing electronic noise.

SrI2:Eu

LY

Highest

ER

Excellent (<3%)

BG

Excellent

NaI(Tl)

GoodModerate (~7%)Excellent

LaBr3:Ce

Very HighExcellent (<3%)Poor (Has ¹³⁸La)

DT

Fastest

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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